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Compound of Interest

Compound Name: 2-Bromo-4,5-dimethylthiazole

Cat. No.: B1278221

A Technical Guide to the Safe Handling of 2-Bromo-
4,5-dimethylthiazole

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling precautions
for 2-Bromo-4,5-dimethylthiazole (CAS No: 29947-24-8). Due to the limited availability of a
detailed Safety Data Sheet (SDS) for this specific compound, this guide incorporates safety
protocols and hazard information from structurally related bromothiazole derivatives to ensure a
thorough and prudent approach to its handling in a laboratory setting.

Hazard Identification and Classification

While a specific GHS classification for 2-Bromo-4,5-dimethylthiazole is not widely published,
data from analogous brominated thiazoles indicate that it should be handled as a hazardous
substance. The primary hazards associated with similar compounds include skin irritation,
serious eye irritation, and potential respiratory irritation.[1] Some related compounds are also
suspected of causing genetic defects.

GHS Hazard Statements for Related Bromothiazoles:
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]
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e H335: May cause respiratory irritation.[1]
e H341: Suspected of causing genetic defects (classification for a related compound).

Precautionary Statements (P-Statements): A comprehensive set of precautionary statements
should be followed to minimize risk.

Prevention: P201, P202, P261, P264, P271, P280

Response: P302+P352, P304+P340+P312, P305+P351+P338, P308+P313

Storage: P403+P233, P405

Disposal: P501

Quantitative Data Summary

Quantitative toxicological and extensive physical property data for 2-Bromo-4,5-
dimethylthiazole are not thoroughly investigated or publicly available. The tables below
summarize the available information for the target compound and a related substance for
reference.

Table 1: Physical and Chemical Properties of 2-Bromo-4,5-dimethylthiazole

Property Value Source
CAS Number 29947-24-8 [2]
Molecular Formula C5H6BINS [2]
Molecular Weight 192.08 g/mol [2]

Table 2: Hazard Classifications for Structurally Similar Bromothiazoles
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Hazard Class Category Compound Reference
Acute Toxicity, Oral Category 4 2-Bromo-4-methylthiazole
Skin Corrosion/Irritation Category 2 2-Bromothiazole[1]

2-Bromo-4-methylthiazole / 2-

Serious Eye Damage/Irritation Category 1/2 )
Bromothiazole[1]

Specific Target Organ Toxicity )
] Category 3 2-Bromothiazole[1]
(Single Exposure)

Note: This data is for related compounds and should be used as a precautionary reference.

Experimental and Handling Protocols

Specific experimental protocols for determining the toxicological properties of 2-Bromo-4,5-
dimethylthiazole are not detailed in standard safety data sheets. The handling procedures
outlined below are derived from best practices for managing hazardous chemicals in a
laboratory setting and the specific precautions listed for related bromothiazoles.

3.1. Engineering Controls

o Work with 2-Bromo-4,5-dimethylthiazole must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood to minimize inhalation exposure.[3]

o Eyewash stations and safety showers must be readily accessible and in close proximity to
the workstation.[4][5]

3.2. Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles and/or a face shield that conform to
EN166 (EU) or NIOSH (US) standards.

« Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.[3] Always
inspect gloves for integrity before use. A flame-retardant lab coat or protective clothing is
mandatory to prevent skin contact.[3]
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o Respiratory Protection: If working outside of a fume hood or if dust/aerosol generation is
possible, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[4][6] For
nuisance exposures, a P95 (US) or P1 (EU EN 143) patrticle respirator is recommended.[3]

3.3. Safe Handling Workflow The following workflow outlines the critical steps for safely
handling 2-Bromo-4,5-dimethylthiazole from preparation to disposal.
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Caption: Safe Handling Workflow for 2-Bromo-4,5-dimethylthiazole.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
4.1. First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, call a POISON CENTER or
doctor.[7]

» In Case of Skin Contact: Immediately wash with plenty of soap and water. Take off
contaminated clothing and wash it before reuse.[8] If skin irritation occurs, seek medical
advice.[8]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and get immediate
medical attention.[6]

o If Swallowed: Rinse mouth.[7] Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.[6]

4.2. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
chemical foam.[9]

e Hazardous Combustion Products: Decomposition under fire conditions may produce carbon
oxides (CO, CO2), nitrogen oxides (NOXx), sulfur oxides, and hydrogen bromide gas.[4]

o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[4][9]

4 .3. Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[7] Ensure adequate ventilation.
Avoid breathing dust or vapors and prevent contact with skin and eyes.[7]

e Environmental Precautions: Prevent the product from entering drains or waterways.[3][8]
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» Containment and Cleanup: For spills, collect, bind, and pump off the material if possible.
Absorb with an inert material (e.g., sand, diatomite) and place in a suitable, closed container
for disposal.[7]

Stability and Reactivity

» Chemical Stability: Stable under recommended storage conditions.[4][6]
o Conditions to Avoid: Incompatible products, excess heat, and the formation of dust.[6]
e Incompatible Materials: Strong oxidizing agents.[6]

o Hazardous Decomposition Products: As mentioned, fire conditions can lead to the formation
of hazardous gases such as NOx, SOx, COx, and hydrogen bromide.[4][6]

Storage and Disposal

e Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] The
recommended storage temperature is -20°C.[2] Keep away from incompatible materials such
as strong oxidizing agents.[3]

e Disposal: All waste materials contaminated with 2-Bromo-4,5-dimethylthiazole must be
treated as hazardous waste.[3] Dispose of the contents and container in accordance with all
local, regional, and national regulations at an approved waste disposal plant.[6] Do not allow
the chemical to enter the environment.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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